Cas no 39716-50-2 (5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one)

5,6,7,8-Tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one is a heterocyclic compound featuring a fused pyridine-pyridazine core with a ketone functional group. This structure imparts versatility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. Its saturated ring system enhances stability while maintaining reactivity for further derivatization. The compound’s rigid framework is advantageous in designing enzyme inhibitors or receptor modulators, with potential applications in CNS and cardiovascular therapeutics. Its synthetic accessibility and compatibility with diverse functionalization strategies make it a valuable intermediate in drug discovery. The presence of both hydrogen bond acceptors and donors further enhances its utility in molecular recognition studies.

5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one structure

39716-50-2 structure

Product Name:5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one

CAS No:39716-50-2

MF:C₇H₉N₃O

MW:151.165860891342

MDL:MFCD21104573

CID:3519022

PubChem ID:12582762

Update Time:2025-10-17

5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

- PYRIDO[4,3-C]PYRIDAZIN-3(2H)-ONE, 5,6,7,8-TETRAHYDRO-
- 5,6,7,8-Tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one
- 5,6,7,8-tetrahydropyrido[4,3-c]pyridazin-3(2H)-one
- 5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-ol
- 5,6,7,8-Tetrahydropyrido[4,3-c]pyridazin-3-ol
- AKOS011661719
- AKOS023410366
- BS-11779
- CS-0271928
- F8889-0700
- 39716-50-2
- SB37022
- F1907-0592
- Z1222280795
- STL505203
- PBA71650
- SCHEMBL11080801
- EN300-80364
- 5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one
- MDL： MFCD21104573
- Inchi： 1S/C7H9N3O/c11-7-3-5-4-8-2-1-6(5)9-10-7/h3,8H,1-2,4H2,(H,10,11)
- InChI Key： IIIDPTXDTHOYRK-UHFFFAOYSA-N
- SMILES： C12CCNCC1=CC(=O)NN=2

Computed Properties

Exact Mass: 151.074561919Da
Monoisotopic Mass: 151.074561919Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 53.5Å²

5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H267241-100mg	5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-ol	39716-50-2		100mg	$ 115.00	2022-06-04
TRC	H267241-500mg	5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-ol	39716-50-2		500mg	$ 455.00	2022-06-04
TRC	H267241-1g	5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-ol	39716-50-2		1g	$ 705.00	2022-06-04
eNovation Chemicals LLC	Y1127389-500mg	5,6,7,8-Tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one	39716-50-2	95%	500mg	$940	2024-07-28
eNovation Chemicals LLC	Y1127389-1g	5,6,7,8-Tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one	39716-50-2	95%	1g	$1545	2024-07-28
eNovation Chemicals LLC	Y1127389-5g	5,6,7,8-Tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one	39716-50-2	95%	5g	$5465	2024-07-28
Chemenu	CM279148-1g	5,6,7,8-Tetrahydropyrido[4,3-c]pyridazin-3(2H)-one	39716-50-2	95%	1g	$***	2023-05-30
Chemenu	CM279148-5g	5,6,7,8-Tetrahydropyrido[4,3-c]pyridazin-3(2H)-one	39716-50-2	95%	5g	$***	2023-05-30
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0407-1g	5,6,7,8-Tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one	39716-50-2	96%	1g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0407-5g	5,6,7,8-Tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one	39716-50-2	96%	5g	33904.74CNY	2021-05-08